
Molecular Structure and Reactivity Profile of 4-
Chloro-2-methoxy-6-methylpyridine

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
4-Chloro-2-methoxy-6-

methylpyridine

CAS No.: 1227594-01-5

Cat. No.: B3224209

Get Quote

Executive Summary
4-Chloro-2-methoxy-6-methylpyridine (CAS: 72141-44-7) is a trisubstituted pyridine scaffold

of significant value in medicinal chemistry, particularly as a pharmacophore in kinase inhibitors

and GPCR ligands. Its structural uniqueness lies in the interplay between the electron-rich 2-

methoxy group, the electron-withdrawing 4-chloro substituent, and the sterically defined 6-

methyl group.

This technical guide provides a comprehensive analysis of its molecular architecture, validated

synthetic pathways, and a detailed reactivity profile. It is designed for researchers requiring

high-fidelity protocols for functionalizing this core at the C4 (cross-coupling), C3 (ortho-

lithiation), and C6 (lateral functionalization) positions.

Molecular Architecture & Electronic Properties
The reactivity of 4-chloro-2-methoxy-6-methylpyridine is governed by the competing

electronic effects of its substituents on the pyridine ring.
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Position Substituent Electronic Effect
Reactivity
Consequence

C2 Methoxy (-OMe)

+M (Resonance

Donor), -I (Inductive

W/D)

Deactivates ring to

at C4/C6 compared to

halopyridines; Directs

lithiation to C3.

C4 Chlorine (-Cl)
-I (Inductive W/D), +M

(Weak)

Primary site for

Nucleophilic Aromatic

Substitution (

) and Pd-catalyzed

cross-coupling.

C6 Methyl (-Me) +I (Inductive Donor)

Weakly deactivating

for nucleophilic attack;

Benzylic protons are

acidic (

).

N1 Nitrogen -I, -M (in ring)
Electron sink; enables

at C4.

Dipole & Electrostatic Potential: The 2-methoxy group creates a strong dipole moment. The C4

position is the most electron-deficient carbon due to the para-relationship with the pyridine

nitrogen and the inductive pull of the chlorine, making it the "soft" electrophilic center for

catalytic cycles.

Synthetic Accessibility
While 2,4-dichloro-6-methylpyridine is a common precursor, its reaction with sodium methoxide

typically yields the 4-methoxy isomer due to the higher reactivity of the C4 position in

reactions. Therefore, the synthesis of the 2-methoxy-4-chloro isomer requires a route that
establishes the oxygen functionality early or uses specific directing group chemistry.
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Primary Synthetic Route: The Pyridone Approach
This route avoids regioselectivity issues by establishing the 2-methoxy motif prior to

chlorination.

Reaction Class

Dehydroacetic Acid 4-Hydroxy-6-methyl-
2-pyridone

1. H2SO4, heat
2. NH4OH 2,4-Dihydroxy-6-methylpyridine

(Tautomer)
Tautomerism 2-Methoxy-6-methyl-

4-pyridone

MeI, Ag2CO3
(O-Alkylation) 4-Chloro-2-methoxy-

6-methylpyridine

POCl3, 100°C
(Chlorination)

Cyclization Alkylation Deoxychlorination

Click to download full resolution via product page

Figure 1: Step-wise synthesis of 4-Chloro-2-methoxy-6-methylpyridine ensuring correct

regiochemistry.

Reactivity Profile & Functionalization[1][2][3][4]
The scaffold presents three distinct vectors for diversification. The protocols below are

designed to be orthogonal, allowing for sequential functionalization.

Reactivity Map

4-Chloro-2-methoxy-6-methylpyridine

C4: Suzuki-Miyaura Coupling
(Biaryl formation)

Pd(0), Ar-B(OH)2

C4: SnAr Amination
(Kinase Hinge Binders)

HNR2, Heat

C3: Directed Ortho Metalation (DoM)
(Electrophile Trapping: I2, CHO, B(OR)2)

LTMP or LDA, -78°C

C6: Lateral Lithiation
(Chain Extension)

n-BuLi/LiDMAE (Superbase)

C6: Oxidation
(Aldehyde/Acid)

SeO2

Click to download full resolution via product page

Figure 2: Orthogonal reactivity vectors. C4 is the primary electrophilic site; C3 is accessible via

DoM; C6 allows lateral extension.
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Protocol A: C4-Selective Suzuki-Miyaura Coupling
This reaction is the most common transformation, utilizing the activated C4-chloride. The 2-

methoxy group does not interfere, provided anhydrous conditions are maintained to prevent

hydrolysis.

Reagents:

Catalyst:

(5 mol%) or

/XPhos for difficult substrates.

Base:

(2.0 equiv) or

.

Solvent: 1,4-Dioxane/Water (4:1).

Step-by-Step Methodology:

Charge: In a glovebox or under Argon, charge a Schlenk flask with 4-chloro-2-methoxy-6-
methylpyridine (1.0 equiv), Aryl Boronic Acid (1.2 equiv), Base (2.0 equiv), and Pd-catalyst

(0.05 equiv).

Solvate: Add degassed 1,4-dioxane/water mixture (0.1 M concentration relative to pyridine).

Reaction: Seal and heat to 90°C for 4-12 hours. Monitor by LCMS for consumption of the

chloride (

).

Workup: Cool to RT, filter through Celite, dilute with EtOAc, wash with brine.

Purification: Flash chromatography (Hexane/EtOAc).
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Mechanistic Insight: The oxidative addition of Pd(0) occurs preferentially at the C4-Cl bond due

to the lower bond dissociation energy compared to a typical aryl chloride, facilitated by the

electron-deficient pyridine ring.

Protocol B: C3-Directed Ortho Metalation (DoM)
The 2-methoxy group is a strong Director of Ortho Metalation (DoM). However, the C4-Cl is

also a DoM group. Lithiation typically occurs at C3 (between OMe and Cl) due to the

synergistic directing effect ("Cooperative Effect").

Critical Warning: n-Butyllithium (n-BuLi) can cause nucleophilic attack at C6 or Lithium-Halogen

exchange at C4. Use of a hindered amide base (LDA or LTMP) is mandatory to favor

deprotonation.

Reagents:

Base: Lithium Diisopropylamide (LDA) - Freshly prepared.

Electrophile:

, DMF, or

.

Solvent: Anhydrous THF.

Step-by-Step Methodology:

Base Prep: Generate LDA in THF at -78°C (Diisopropylamine + n-BuLi).

Addition: Add solution of 4-chloro-2-methoxy-6-methylpyridine (1.0 equiv) in THF

dropwise to the LDA solution at -78°C. Maintain temp < -70°C.

Metalation: Stir for 30-60 minutes. The solution often turns yellow/orange (formation of the

lithio-species).

Quench: Add Electrophile (1.2-1.5 equiv) rapidly.

Warm: Allow to warm to RT slowly over 2 hours.
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Protocol C: C6-Lateral Lithiation
To functionalize the methyl group, "Superbase" conditions or specific temperature control is

required to overcome the DoM preference.

Reagents:

Base: n-BuLi / LiDMAE (Lithium 2-(dimethylamino)ethoxide) - "Unimetal Superbase".

Mechanism: The amino-alkoxide aggregates with Lithium, breaking down the n-BuLi

hexamers and increasing the basicity, allowing deprotonation of the benzylic-like C6-methyl

protons (

).

Physical & Chemical Properties Data[5][6][7]
Property Value Notes

Molecular Formula

Molecular Weight 157.60 g/mol

Appearance White to off-white solid
Low melting point solid or oil

depending on purity.[1]

LogP (Calc) ~2.3
Lipophilic; suitable for CNS

penetration scaffolds.

pKa (Conj. Acid) ~2.5 - 3.0

Less basic than pyridine (5.2)

due to Cl/OMe inductive

withdrawal.

H-Bond Acceptors 2 (N, O)

H-Bond Donors 0
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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